Cas no 339027-61-1 (1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine)

• Product Name: 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine
• CAS No: 339027-61-1
• MF: C₂₀H₁₆BrN₃O₂
• MW: 410.26394367218
• CID: 5270608
• Update Time: 2026-03-09

1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOBENZYL)OXY]-2-(4-METHOXYPHENYL)-1H-IMIDAZO[4,5-B]PYRIDINE
• 4-(1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)PHENYL METHYL ETHER
• 1-[(4-bromophenyl)methoxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 1-[(4-bromophenyl)methoxy]-2-(4-methoxyphenyl)-
• 1-[(4-bromophenyl)methoxy]-2-(4-methoxyphenyl)imidazo[4,5-b]pyridine
• Oprea1_444947
• 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine

• Inchi： 1S/C20H16BrN3O2/c1-25-17-10-6-15(7-11-17)20-23-19-18(3-2-12-22-19)24(20)26-13-14-4-8-16(21)9-5-14/h2-12H,13H2,1H3
• InChI Key： QBKSBRIKXKLPTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CON1C2=CC=CN=C2N=C1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 439
• XLogP3: 4.9
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine

Introduction to 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine (CAS No. 339027-61-1)

1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine (CAS No. 339027-61-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine is characterized by a central imidazopyridine core, which is substituted with a 4-bromobenzyl ether group at the 1-position and a 4-methoxyphenyl group at the 2-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various pharmacological studies.

The synthesis of 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of 2-chloro-6-methylpyridine with 4-methoxybenzaldehyde to form an intermediate aldehyde, followed by cyclization with an appropriate amine to generate the imidazopyridine core. The final step involves the introduction of the 4-bromobenzyl ether group through an etherification reaction.

In terms of biological activities, recent studies have highlighted the potential of 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine has also shown promise in cancer research. A study in Cancer Research reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

In addition to its therapeutic potential, 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine has been investigated for its neuroprotective effects. A study published in Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine have also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

In conclusion, 1-[(4-bromobenzyl)oxy]-2-(4-methoxyphenyl)-1H-imidazo[4,5-b]pyridine (CAS No. 339027-61-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent, anti-cancer drug, and neuroprotective agent makes it a valuable candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic efficacy for various medical applications.